5-Methylimidazo[1,2-a]pyridine-2-carboxylic acid dihydrate

• IUPAC Name: 5-methylimidazo[1,2-a]pyridine-2-carboxylic acid;dihydrate
• InChI: InChI=1S/C9H8N2O2.2H2O/c1-6-3-2-4-8-10-7(9(12)13)5-11(6)8;;/h2-5H,1H3,(H,12,13);2*1H2
• InChI Key: JWVNVRAXVXCKMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)C(=O)O.O.O
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol

Description

Molecular Structure Analysis

The molecular structure of 5-Methylimidazo[1,2-a]pyridine-2-carboxylic acid dihydrate is characterized by an imidazo[1,2-a]pyridine core, a carboxylic acid group, and a methyl group. The compound has a molecular weight of 212.21.

Physical And Chemical Properties Analysis

5-Methylimidazo[1,2-a]pyridine-2-carboxylic acid dihydrate is a solid at room temperature.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on heterocyclic compounds, including those related to 5-Methylimidazo[1,2-a]pyridine-2-carboxylic acid dihydrate, focuses on the synthesis and pharmacological evaluation of these compounds. For instance, the preparation of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and their derivatives has been studied for their potential anti-inflammatory, analgesic, and antipyretic activities. These compounds are synthesized by reacting 2-aminopyridines with ethyl 2-chloroacetoacetate, followed by hydrolysis to obtain the carboxylic acids (Abignente et al., 1982; Di Chiacchio et al., 1998).

Aqueous Syntheses and Catalysis

Aqueous syntheses of methylimidazo[1,2-a]pyridines have been reported, showcasing the versatility of water as a solvent in organic reactions. This methodology highlights a "water-mediated" hydroamination process and silver-catalyzed aminooxygenation to produce imidazo[1,2-a]pyridine derivatives, demonstrating the potential for environmentally friendly and efficient synthetic routes (Mohan et al., 2013).

Pharmaceutical Applications

The synthesis of specific imidazo[1,2-a]pyridine derivatives has been tailored for pharmaceutical applications, including chronic renal disease treatment. A practical synthesis approach has been developed for a chronic renal disease agent using ethyl 5-(chloromethyl)imidazo[1,2-a]pyridine-3-carboxylate as an intermediate, showcasing the relevance of these compounds in medicinal chemistry (Ikemoto et al., 2000).

Novel Heterocyclic Systems

Research has also extended into the design of novel heterocyclic systems involving imidazo[1,2-a]pyridine cores. For example, the synthesis of imidazo[1′,2′:1,2]pyrimido[5,4-d][1,3]thiazole derivatives from 7-substituted amino-6-amino-2,3-dihydro-5-methylimidazo[1,2-a]pyrimidines highlights the exploration of new chemical entities with potential therapeutic applications (Bakavoli et al., 2001).

Future Directions

Future research could focus on further exploring the properties and potential applications of 5-Methylimidazo[1,2-a]pyridine-2-carboxylic acid dihydrate and similar compounds. For instance, modifications of the side chain of similar compounds have been explored.